3-(2-chlorophenyl)-5-methyl-N-(2-morpholino-2-(thiophen-3-yl)ethyl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C21H22ClN3O3S/c1-14-19(20(24-28-14)16-4-2-3-5-17(16)22)21(26)23-12-18(15-6-11-29-13-15)25-7-9-27-10-8-25/h2-6,11,13,18H,7-10,12H2,1H3,(H,23,26)
• InChI Key: MTMOVUFDQMJMOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC(C3=CSC=C3)N4CCOCC4
• Molecular Formula: C21H22ClN3O3S
• Molecular Weight: 431.9 g/mol

Description

3-(2-chlorophenyl)-5-methyl-N-(2-morpholino-2-(thiophen-3-yl)ethyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C21H22ClN3O3S and its molecular weight is 431.94. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chlorophenyl)-5-methyl-N-(2-morpholino-2-(thiophen-3-yl)ethyl)isoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chlorophenyl)-5-methyl-N-(2-morpholino-2-(thiophen-3-yl)ethyl)isoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research has shown that compounds with chlorophenyl and morpholino groups, similar to the specified chemical, have been synthesized and evaluated for their antimicrobial activities. These compounds have demonstrated significant in vitro antibacterial and antifungal activities against a range of pathogens such as Escherichia coli, Staphylococcus aureus, and Candida albicans (Desai, Dodiya, & Shihora, 2011).

Antiobesity Activity

Diaryl dihydropyrazole-3-carboxamides, containing chlorophenyl and morpholine structures, have been synthesized and tested for their effects on appetite suppression and body weight reduction in animal models. These compounds have shown significant body weight reduction, attributed to their CB1 antagonistic activity, and exhibited favorable pharmacokinetic profiles (Srivastava et al., 2007).

Synthesis of Pharmacologically Active Derivatives

The synthesis of derivatives with morpholino and thiophene groups has been explored for creating compounds with potential cerebral protective or anti-anoxic activity. These activities are crucial for developing treatments for conditions like stroke or hypoxia (Ohkubo, Kuno, Nakanishi, & Takasugi, 1995).

Cannabinoid Receptor Ligands

Research into compounds with morpholino groups and their effects on cannabinoid receptors has led to the development of antagonists/inverse agonists with potential therapeutic applications for conditions modulated by these receptors (Landsman et al., 1997).